
P-1075 for Hair Growth: A Comparative Analysis
of Efficacy and Mechanism

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: P-1075
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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive cross-species comparison of the efficacy of P-1075 in

promoting hair growth, placed in context with other therapeutic alternatives. The information is

compiled from preclinical data, with a focus on quantitative analysis and detailed experimental

methodologies.

Executive Summary
P-1075 is a potent potassium channel opener (PCO) that has demonstrated significant hair

growth-promoting effects in preclinical studies. Its mechanism of action, which involves the

direct opening of ATP-sensitive potassium (KATP) channels, distinguishes it from other

treatments like minoxidil, which requires enzymatic activation. While P-1075 reached Phase 2

clinical trials for androgenetic alopecia, the results have not been publicly disclosed, and its

development was discontinued. This guide summarizes the existing preclinical evidence for P-
1075 and compares its efficacy and mechanism to established treatments like minoxidil and

finasteride.

Mechanism of Action: Potassium Channel Opening
P-1075, like minoxidil, exerts its hair growth-stimulating effects by opening ATP-sensitive

potassium (KATP) channels in the hair follicle cells.[1][2] This leads to potassium ion efflux,

which in turn causes hyperpolarization of the cell membrane. This hyperpolarization is thought
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to prolong the anagen (growth) phase of the hair cycle and may also increase the proliferation

of dermal papilla cells.

A key advantage of P-1075 is that it is a direct-acting agent and does not require enzymatic

conversion to an active form.[1][3] Minoxidil, in contrast, is a prodrug that must be converted to

its active sulfate form by the sulfotransferase enzyme SULT1A1 in the hair follicle.[3][4] The

variability in this enzyme's activity among individuals may explain why some people do not

respond well to minoxidil treatment. P-1075's direct mechanism could potentially offer a more

consistent therapeutic effect.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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